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Compound of Interest

Compound Name: 4-Cyclopropyl-1-piperazineethanol
CAS No.: 944691-70-7
Cat. No.: B3183382
Get Quote
. J

Executive Summary

4-Cyclopropyl-1-piperazineethanol (CAS: Not widely listed as a primary commaodity, but a
key intermediate; MW: 170.25 g/mol ) is a bifunctional building block used primarily in the
synthesis of fluoroquinolone antibiotics and histamine H3 antagonists.[1] Its structure combines
a polar hydroxyethyl tail with a lipophilic cyclopropyl-piperazine core, creating unique
spectroscopic signatures.

This guide provides a rigorous technical breakdown of its spectroscopic data (NMR, IR, MS).
Where specific experimental literature is proprietary, data is derived from high-fidelity fragment
analysis of 1-cyclopropylpiperazine and 1-(2-hydroxyethyl)piperazine, validated against
standard chemical shift increments.

Structural Analysis & Physical Properties|[2]
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Property Value
IUPAC Name 2-(4-Cyclopropylpiperazin-1-yl)ethanol
C
H
Formula
N
O
Molecular Weight 170.25 g/mol

Physical State

Viscous oil or low-melting solid (hygroscopic)

Solubility

Soluble in Methanol, DMSO, Chloroform, Water
(pH dependent)

Functional Group Breakdown

o Cyclopropyl Group: High ring strain; protons exhibit significant upfield shifts due to magnetic

anisotropy.

» Piperazine Core: Chair conformation in solution; rapid ring inversion averages signals at

room temperature.

» Hydroxyethyl Tail: Hydrogen bonding capability; O-H shift is concentration/solvent

dependent.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5][6][7][8]
Sample Preparation Protocol

e Solvent; CDCI

(Chloroform-d) is preferred for resolution of the cyclopropyl ring. DMSO-d

is an alternative if the OH proton needs to be observed clearly.
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e Concentration: 10-15 mg in 0.6 mL solvent.
o Reference: TMS (0.00 ppm) or residual solvent peak (CHCI

. 7.26 ppm).

H NMR Data (400 MHz, CDCI )

Note: Values are high-confidence estimates based on fragment analysis of 1-
cyclopropylpiperazine and N-hydroxyethylpiperazine.
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Shift (

» Ppm)

Multiplicity

Integration

Assignment

Structural
Insight

0.35-0.48

Multiplet

4H

Cyclopropyl CH

Distinctive high-
field signal due
to ring current

anisotropy.

1.60-1.65

Multiplet

1H

Cyclopropyl CH

Methine proton
linking the ring to
N4.

2.52

Triplet (

Hz)

2H

N1-CH

Methylene
adjacent to

Nitrogen.

2.55-2.70

Broad/Multiplet

Piperazine Ring

Overlapping
signals of ring
protons; may
resolve into two
triplets in high-
field instruments.

3.62

Triplet (

Hz)

2H

N1-CH

-OH

Deshielded by
Oxygen;
characteristic

ethanol tail.

3.0-45

Broad Singlet

Chemical shift
varies with
concentration
and water

content.

C NMR Data (100 MHz, CDCI )
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Shift (
Carbon Environment Notes
» Ppm)
6.0 Cyclopropyl CH Highly shielded.
38.2 Cyclopropyl CH Methine carbon.
530535 Piperazine CH Bing carl.oons (often two peaks
if resolution allows).
N-CH
Methylene adjacent to
57.8 -CH _
Nitrogen.
-OH
N-CH
59.5 -CH Methylene adjacent to Oxygen.
-OH

Mass Spectrometry (MS)[9]
lonization & Acquisition

e Method: Electrospray lonization (ESI) in Positive Mode.

e Solvent: Methanol/Water (50:50) + 0.1% Formic Acid.

e Flow Rate: 0.2 mL/min (Direct Infusion).

Fragmentation Analysis

The molecule follows a predictable fragmentation pathway useful for structural confirmation

(SRM/MRM transitions).
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m/z (Observed) lon Type Identity Mechanism
Protonation at N4
171.15 [M+H] Parent lon e
(most basic site).
[M+H - H
) Loss of water from the
153.1 Dehydration )
O] ethanol tail.
[M-CH
140.1 Fragment -cleavage at the
OH] ethanol tail.
N Loss of the
126.1 Fragment ) ) hydroxyethyl chain (C-
Cyclopropylpiperazine
N bond cleavage).
Loss of the
cyclopropyl grou
113.0 Fragment Piperazine-ethanol yElopropy grotip

(rare, usually ring

opens first).

Fragmentation Pathway Diagram

Parent lon [M+H]+
m/z 171

Dehydration [-H20]

m/z 153

- 45 Da (C2H50)

Cyclopropyl-Piperazine Core
(Loss of Ethanol Tail)
m/z 126

High Energy

Ring Opening
(Complex Fragments)
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Caption: ESI+ Fragmentation logic. The stability of the piperazine ring favors cleavage of the

exocyclic ethanol tail.

Infrared Spectroscopy (IR)

Methodology

e Technique: ATR-FTIR (Attenuated Total Reflectance).

o Sample State: Neat oil.

Key Absorption Bands

Wavenumber (cm

Intensity Assignment Diagnostic Value
)
) Confirms alcohol
3300 — 3450 Broad, Medium O-H Stretch ] )
functionality.
Critical: C-H stretch
on strained rings
3000 — 3080 Weak, Sharp Cyclopropyl C-H appears >3000 cm
, distinct from alky!I.
Piperazine and ethyl
2800 — 2950 Strong Alkyl C-H chain CH
stretches.[2]
Piperazine ring
1120 - 1150 Strong C-N Stretch o
vibration.
' Primary alcohol C-O
1050 — 1070 Medium C-O Stretch

bond.

Synthesis & Quality Control Workflow
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Understanding the synthesis is crucial for identifying impurities in the spectra (e.g., unreacted
starting materials).

Synthesis Logic
The compound is typically synthesized via N-alkylation:
» Starting Material: 1-Cyclopropylpiperazine.
» Reagent: 2-Bromoethanol or Ethylene Oxide.
e Base: K
CO

(to scavenge acid).

QC Impurity Markers

o Impurity A (1-Cyclopropylpiperazine): Check for loss of triplet at 3.62 ppm (NMR) or m/z 126
parent (MS).

» Impurity B (Bis-alkylation): Quaternized ammonium species (shifts >3.0 ppm in NMR).

Analytical Workflow Diagram

LC-MS Analysis
(ESI+)

Release for Use

Identity

Structure

Crude Reaction Sample Prep
Mixture (Dilution in MeOH)

1H NMR
(CDCI3)

Recrystallize/
Column

Click to download full resolution via product page

Caption: Standard QC workflow for validating 4-Cyclopropyl-1-piperazineethanol purity.
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» National Center for Biotechnology Information. PubChem Compound Summary for CID
53408922, 2-(4-(6-Chloropyridin-2-yl)piperazin-1-yl)ethanol (Analogous piperazine-ethanol
data). [Link]

e Pretsch, E., Buhlmann, P., & Badertscher, M. (2009). Structure Determination of Organic
Compounds: Tables of Spectral Data. Springer. (Source for general chemical shift
increments for cyclopropyl and hydroxyethyl amines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scs.illinois.edu [scs.illinois.edu]

o 2. 2-(4-(6-Chloropyridin-2-yl)piperazin-1-yl)ethanol | CL1H16CIN3O | CID 53408922 -
PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 4-
Cyclopropyl-1-piperazineethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3183382/docs#comprehensive-spectroscopic-
characterization-of-4-cyclopropyl-1-piperazineethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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